Cas no 2248412-17-9 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-methylpyrazolo[1,5-a]pyrimidine-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-methylpyrazolo[1,5-a]pyrimidine-3-carboxylate
• CAS No: 2248412-17-9
• MF: C₁₆H₁₀N₄O₄
• MW: 322.27500295639
• CID: 6593425
• PubChem ID: 165857512
• Update Time: 2025-05-20

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-methylpyrazolo[1,5-a]pyrimidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6516456
• 2248412-17-9
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-methylpyrazolo[1,5-a]pyrimidine-3-carboxylate

• Inchi： 1S/C16H10N4O4/c1-9-6-7-17-13-12(8-18-19(9)13)16(23)24-20-14(21)10-4-2-3-5-11(10)15(20)22/h2-8H,1H3
• InChI Key： XSWYWIZXTBAEKI-UHFFFAOYSA-N
• SMILES： O(C(C1C=NN2C(C)=CC=NC2=1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 322.07020481g/mol
• Monoisotopic Mass: 322.07020481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 93.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-methylpyrazolo[1,5-a]pyrimidine-3-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-methylpyrazolo[1,5-a]pyrimidine-3-carboxylate (CAS No: 2248412-17-9)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-methylpyrazolo[1,5-a]pyrimidine-3-carboxylate (CAS No: 2248412-17-9) represents a fascinating molecule in the realm of pharmaceutical chemistry. Its unique structural framework, featuring a dioxo group and a fused heterocyclic system comprising an isoindole and a pyrazolo[1,5-a]pyrimidine, positions it as a promising candidate for further exploration in medicinal chemistry. This introduction delves into the compound’s structural characteristics, potential biological activities, and its relevance in the context of contemporary research.

The molecular structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-methylpyrazolo[1,5-a]pyrimidine-3-carboxylate is characterized by its intricate arrangement of nitrogen and oxygen-containing heterocycles. The presence of the dioxo functionality suggests potential for electrophilic interactions, which could be exploited in various biochemical pathways. Additionally, the fusion of an isoindole ring with a pyrazolo[1,5-a]pyrimidine moiety creates a scaffold that is both rigid and versatile, allowing for modifications at multiple positions to tailor its pharmacological properties.

In recent years, there has been growing interest in heterocyclic compounds due to their diverse biological activities. The isoindole moiety is known for its presence in several bioactive natural products and pharmaceuticals, while the pyrazolo[1,5-a]pyrimidine scaffold is frequently encountered in kinase inhibitors and other therapeutic agents. The combination of these two motifs in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-methylpyrazolo[1,5-a]pyrimidine-3-carboxylate makes it an intriguing subject for further investigation.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The structural features of the molecule suggest that it may interact with various biological targets, including enzymes and receptors involved in cancer progression and inflammation. For instance, the dioxo group could serve as a hydrogen bond acceptor or participate in π-stacking interactions with aromatic residues in protein binding pockets. Meanwhile, the nitrogen-rich heterocycles can engage in hydrogen bonding or salt bridge formation with polar residues.

Recent studies have highlighted the importance of multifunctional compounds in addressing complex diseases. The dual functionality provided by the dioxo group and the fused heterocyclic system in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-methylpyrazolo[1,5-a]pyrimidine-3-carboxylate could enable it to modulate multiple pathways simultaneously. This concept aligns well with the current trend toward polypharmacicity in drug design, where a single molecule targets several disease-related mechanisms.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. Key steps include the formation of the dioxo group through oxidation reactions and the construction of the fused heterocyclic system via cyclization or condensation reactions. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions may be employed to introduce specific substituents at desired positions on the molecular scaffold.

Evaluation of the biological activity of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-methylpyrazolo[1,5-a]pyrimidine-3-carboxylate has begun in several laboratories. Preliminary data suggest that it exhibits promising activity against certain cancer cell lines by inhibiting key signaling pathways involved in tumor growth and survival. Additionally, it shows potential as an anti-inflammatory agent by modulating cytokine production and reducing inflammatory mediator release.

The development of novel therapeutic agents relies heavily on understanding their interaction with biological targets at both the molecular and cellular levels. Computational modeling techniques have been increasingly used to predict binding affinities and optimize drug-like properties. In the case of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yli 7-methylpyrazolo[1,5-a]pyrimidine -3-carboxylate, molecular docking studies have revealed favorable interactions with several protein targets relevant to cancer and inflammation.

Furthermore，the compound’s solubility profile and pharmacokinetic properties are critical factors that determine its suitability for clinical development. Modifications to improve solubility while maintaining biological activity are often necessary to enhance oral bioavailability and reduce formulation challenges. Techniques such as prodrug design or co-crystallization with suitable excipients may be explored to enhance drug delivery.

The role of natural product-inspired scaffolds cannot be overstated in modern drug discovery. Many successful drugs on the market today are derived from natural products or their analogs due to their inherent biological activity and structural complexity. The structural inspiration provided by natural products often leads to innovative drug candidates with unique mechanisms of action.

In conclusion, 1 , 3 - dioxo - 2 , 3 - dihydro - 1 H - isoindol - 2 - yl 7 - methyl pyrazolo [ 1 , 5 - a ] pyrimidine - 3 - carboxylate ( CAS No : 2248412 -17 -9 ) stands out as a promising lead molecule with significant potential for further development into novel therapeutic agents . Its unique structural features , combined with preliminary evidence of biological activity , make it an attractive candidate for preclinical studies . As research continues , additional insights into its mechanism(s) of action will undoubtedly emerge , paving the way for new treatment strategies across multiple therapeutic areas . p >